Cas no 131-16-8 (Di-n-propyl Phthalate)

Di-n-propyl Phthalate (DNPP) is a dialkyl phthalate ester characterized by its clear, colorless liquid form and low volatility. It serves as a plasticizer, offering compatibility with a range of polymers, including PVC, to enhance flexibility and durability. DNPP exhibits good solvency and thermal stability, making it suitable for applications requiring consistent performance under moderate temperatures. Its relatively low viscosity and resistance to extraction contribute to its utility in coatings, adhesives, and specialty chemical formulations. The compound is also used in research as a reference standard in chromatographic analysis. Proper handling is advised due to potential regulatory considerations regarding phthalate usage.
Di-n-propyl Phthalate structure
Di-n-propyl Phthalate structure
Product Name:Di-n-propyl Phthalate
CAS No:131-16-8
MF:C14H18O4
MW:250.290324687958
MDL:MFCD00009371
CID:82001
PubChem ID:87574538
Update Time:2025-10-28

Di-n-propyl Phthalate Chemical and Physical Properties

Names and Identifiers

    • Dipropyl phtalate
    • Threonin ditertbutylester
    • Di-n-propyl phthalate, (Phthalic acid di-n-propyl ester)
    • Dipropyl phthalate
    • Di-n-propyl phthalate
    • Di-n-propylphthalate Solution
    • dipropyl benzene-1,2-dicarboxylate
    • Dipropyl o-phthalate
    • Phthalic Acid Dipropyl Ester
    • 1,2-Benzenedicarboxylic acid, dipropyl ester
    • NSC 15314
    • DPRP
    • PROPYLPHTHALIDE
    • PROPYL PHTHALATE
    • Dipropyl phthalat
    • TIMTEC-BB SBB008002
    • DIPROPYLPHTHALATEESTER
    • phthalic acid, dipropyl ester
    • di-n-propylphthalate
    • 1,2-Benzenedicarboxylic acid,dipropyl ester
    • MLS002222366
    • AKOS015838979
    • phthalic acid, bis-propyl ester
    • N-Dipropyl phthalate
    • BRN 2332522
    • CS-0014049
    • BIDD:ER0350
    • CAS-131-16-8
    • Q27127053
    • AI3-01767
    • Phthalic acid di-n-propyl ester
    • NCGC00090783-02
    • 4-09-00-03174 (Beilstein Handbook Reference)
    • CHEMBL1483029
    • 1,2-Benzenedicarboxylic acid, 1,2-dipropyl ester
    • DTXCID3011133
    • FT-0625198
    • D94471
    • P0306
    • NSC 15314;Di-n-Propyl phthalate
    • NS00000127
    • Dipropylphthalate
    • J-005947
    • DTXSID5031133
    • Dipropyl phthalate, PESTANAL(R), analytical standard
    • 131-16-8
    • MFCD00009371
    • Tox21_201662
    • SMR001307293
    • 1,2-benzenedicarboxylic acid dipropyl ester
    • NCGC00257273-01
    • HMS3039L17
    • EINECS 205-015-8
    • 1, dipropyl ester
    • Phthalic acid, di-n-propyl ester
    • NCGC00090783-01
    • NCGC00259211-01
    • BS-15188
    • Dipropyl phthalate, 98%
    • NCGC00090783-03
    • DIPROPYL ESTER1,2-BENZENEDICARBOXYLIC ACID
    • Epitope ID:138713
    • SCHEMBL112063
    • UNII-8USP5Y77SS
    • CHEBI:60069
    • 8USP5Y77SS
    • NSC-15314
    • MQHNKCZKNAJROC-UHFFFAOYSA-N
    • Tox21_303379
    • NSC15314
    • DB-042007
    • Di-n-propyl Phthalate
    • MDL: MFCD00009371
    • Inchi: 1S/C14H18O4/c1-3-9-17-13(15)11-7-5-6-8-12(11)14(16)18-10-4-2/h5-8H,3-4,9-10H2,1-2H3
    • InChI Key: MQHNKCZKNAJROC-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C(=O)OCCC)=O)CCC
    • BRN: 2332522

Computed Properties

  • Exact Mass: 250.12100
  • Monoisotopic Mass: 250.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • Color/Form: Colorless transparent liquid
  • Density: 1.078 g/mL at 25 °C(lit.)
  • Melting Point: -31°C
  • Boiling Point: 317.5 °C(lit.)
  • Flash Point: Degrees Fahrenheit:228.2°F
    Degrees Celsius:109°C
  • Refractive Index: n20/D 1.497(lit.)
  • Solubility: Very slightly soluble (0.11 g/l) (25 º C),
  • PSA: 52.60000
  • LogP: 2.82020
  • Solubility: Soluble in ethanol and ether, insoluble in water.

Di-n-propyl Phthalate Security Information

  • Symbol: GHS09
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H411
  • Warning Statement: P273
  • Hazardous Material transportation number:UN 3082 9/PG 3
  • WGK Germany:3
  • Hazard Category Code: 51/53-62
  • Safety Instruction: S61
  • RTECS:TI1940000
  • Hazardous Material Identification: N
  • Safety Term:S61
  • HazardClass:9
  • PackingGroup:III
  • TSCA:Yes
  • Risk Phrases:R51/53

Di-n-propyl Phthalate Customs Data

  • HS CODE:2917349000
  • Customs Data:

    China Customs Code:

    2917349000

    Overview:

    2917349000 Other phthalates.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917349000 other esters of orthophthalic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Di-n-propyl Phthalate Pricemore >>

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Di-n-propyl Phthalate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:131-16-8)Di-n-propyl Phthalate
Order Number:A1199025
Stock Status:in Stock
Quantity:500ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:38
Price ($):420.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:131-16-8)Phthalic acid, bis-propyl ester
Order Number:LE12602
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:07
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Di-n-propyl Phthalate

Introduction to Di-n-propyl Phthalate (CAS No. 131-16-8)

Di-n-propyl Phthalate, chemically identified by the CAS number 131-16-8, is an important compound in the field of chemical and pharmaceutical research. This ester of phthalic acid, with the molecular formula C₁₂H₁₆O₄, has garnered significant attention due to its versatile applications and the latest advancements in its study.

The structure of Di-n-propyl Phthalate consists of two n-propyl groups attached to a phthalic acid backbone. This configuration imparts unique physicochemical properties, making it a valuable intermediate in various industrial and laboratory settings. The compound's low toxicity and favorable solubility characteristics have positioned it as a candidate for multiple applications, ranging from polymer additives to pharmaceutical intermediates.

In recent years, research on Di-n-propyl Phthalate has expanded significantly, particularly in the context of its potential use in drug development and material science. Studies have highlighted its role as a precursor in synthesizing complex molecules that exhibit bioactivity. For instance, derivatives of Di-n-propyl Phthalate have been explored for their antimicrobial properties, showing promise in combating resistant bacterial strains.

The pharmaceutical industry has been particularly interested in leveraging the structural features of Di-n-propyl Phthalate to develop novel therapeutic agents. Its ability to act as a chiral building block has been exploited in creating enantiomerically pure compounds that exhibit enhanced pharmacological efficacy. This has opened up new avenues for treating various diseases, including neurological disorders and chronic inflammatory conditions.

Moreover, the material science applications of Di-n-propyl Phthalate have seen considerable growth. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it an attractive additive for high-performance plastics. Additionally, researchers have investigated its potential as a flame retardant due to its ability to release char-forming compounds when exposed to high temperatures.

The environmental impact of Di-n-propyl Phthalate has also been a subject of extensive study. While it is generally considered less toxic compared to other phthalates, concerns regarding its persistence in the environment and potential endocrine-disrupting effects have prompted further research into safer alternatives. Recent studies have focused on developing biodegradable analogs of Di-n-propyl Phthalate that maintain its useful properties while reducing ecological harm.

In conclusion, Di-n-propyl Phthalate (CAS No. 131-16-8) remains a pivotal compound in multiple scientific domains. Its unique chemical properties and diverse applications continue to drive innovation across industries. As research progresses, new uses and safer derivatives of this compound are likely to emerge, further solidifying its importance in modern chemistry and pharmaceuticals.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:131-16-8)Di-n-propyl Phthalate
A1199025
Purity:99%
Quantity:500ml
Price ($):420.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:131-16-8)Phthalic acid, bis-propyl ester
LE12602
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email